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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B1677686 Get Quote

Application Notes and Protocols: PhiKan 083
Hydrochloride
Audience: Researchers, scientists, and drug development professionals.

Introduction: PhiKan 083 hydrochloride is a carbazole derivative that acts as a stabilizer of

the p53-Y220C mutant, a common mutation in human cancers. By binding to a surface cavity

of the mutant p53 protein, PhiKan 083 restores its proper folding and tumor suppressor

function, ultimately leading to cell cycle arrest and apoptosis in cancer cells harboring this

specific mutation.[1][2][3][4] These application notes provide detailed protocols for the

preparation and storage of PhiKan 083 hydrochloride stock solutions, as well as its

application in cell-based assays.
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Solvent
Storage
Temperature

Storage Duration
Special
Considerations

DMSO -20°C 1 month
Sealed storage, away

from moisture.[1][5]

-80°C 6 months
Sealed storage, away

from moisture.[1][5]

Water -20°C 1 month
Sealed storage, away

from moisture.[1][5]

-80°C 6 months
Sealed storage, away

from moisture.[1][5]

Table 2: Solubility of PhiKan 083 Hydrochloride

Solvent Solubility Method

DMSO 62.5 mg/mL (227.45 mM)
Ultrasonic and warming, heat

to 60°C.[1][2]

100 mM -

Water 2 mg/mL (7.28 mM)
Needs ultrasonic and warming.

[1][2]

50 mM -

Experimental Protocols
Protocol 1: Preparation of PhiKan 083 Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PhiKan 083
hydrochloride in DMSO.

Materials:

PhiKan 083 hydrochloride (solid)
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Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination.

Weighing: Accurately weigh the desired amount of PhiKan 083 hydrochloride solid. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.7479 mg of PhiKan 083
hydrochloride (Molecular Weight: 274.79 g/mol ).

Dissolution:

Add the appropriate volume of DMSO to the vial containing the PhiKan 083
hydrochloride solid. For a 10 mM stock, add 1 mL of DMSO for every 2.7479 mg of

compound.

Vortex the solution thoroughly to dissolve the compound.

If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C)

and/or sonication in an ultrasonic bath can be used to aid dissolution.[1][2] Visually inspect

the solution to ensure there are no visible particles. Note: Hygroscopic DMSO can

significantly impact solubility; always use newly opened or anhydrous DMSO.[1]

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.
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Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1][5] Ensure

the tubes are sealed tightly to prevent moisture absorption.

Protocol 2: Cell Viability Assay Using PhiKan 083 Hydrochloride

This protocol outlines a general procedure for assessing the effect of PhiKan 083
hydrochloride on the viability of cancer cells, particularly those expressing the p53-Y220C

mutant.

Materials:

Cancer cell line expressing p53-Y220C (e.g., Ln229-p53-Y220C) and a wild-type p53 control

cell line (e.g., Ln229-p53-wt).

Complete cell culture medium

PhiKan 083 hydrochloride stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

Cell viability reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

Plate reader

Procedure:

Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete culture medium.

Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow the

cells to attach.

Compound Treatment:
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Prepare serial dilutions of the PhiKan 083 hydrochloride stock solution in complete

culture medium to achieve the desired final concentrations. Note: The final DMSO

concentration should be kept constant across all wells and should not exceed 0.5% to

avoid solvent toxicity.

Remove the medium from the wells and add 100 µL of the medium containing the different

concentrations of PhiKan 083 hydrochloride. Include a vehicle control (medium with the

same concentration of DMSO) and an untreated control. A typical concentration for PhiKan

083 is 125 µM.[1][2]

Incubation:

Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.[1][2]

Cell Viability Measurement:

After the incubation period, measure cell viability using a suitable reagent according to the

manufacturer's instructions.

For example, if using an MTT assay, add 10 µL of MTT solution (5 mg/mL) to each well

and incubate for 2-4 hours. Then, add 100 µL of solubilization buffer, and read the

absorbance at the appropriate wavelength.

Data Analysis:

Calculate the percentage of cell viability for each treatment group relative to the vehicle

control.

Plot the cell viability against the concentration of PhiKan 083 hydrochloride to determine

the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1677686?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677686?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. file.medchemexpress.com [file.medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. The Role of Targeting p53 Signaling Pathway in Cancer Therapy - Creative Diagnostics
[creative-diagnostics.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Recommended storage conditions for PhiKan 083
hydrochloride stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677686#recommended-storage-conditions-for-
phikan-083-hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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